Cas no 161363-19-5 (9-(4-Hydroxybutyl)-N2-phenylguanine)

9-(4-Hydroxybutyl)-N2-phenylguanine structure
161363-19-5 structure
Product Name:9-(4-Hydroxybutyl)-N2-phenylguanine
CAS No:161363-19-5
MF:C15H17N5O2
MW:299.327782392502
CID:2780376
PubChem ID:135415618
Update Time:2025-04-21

9-(4-Hydroxybutyl)-N2-phenylguanine Chemical and Physical Properties

Names and Identifiers

    • PD007924
    • 9-(4-hydroxybutyl)-2-(phenylamino)-6,9-dihydro-1H-purin-6-one
    • 9-(4-hydroxybutyl)-2-(phenylamino)-1,9-dihydro-6H-purin-6-one
    • 6H-Purin-6-one, 1,9-dihydro-9-(4-hydroxybutyl)-2-(phenylamino)
    • SCHEMBL17485742
    • HBPG
    • NS00068605
    • 6H-Purin-6-one, 1,9-dihydro-9-(4-hydroxybutyl)-2-(phenylamino)-
    • 9-(4-HYDROXYBUTYL)-N2-PHENYLGUANINE
    • N2-Phenyl-9-(4-hydroxybutyl) guanine
    • 9-(4-Hydroxybutyl)-2-(phenylamino)-1H-purin-6(9H)-one
    • DTXSID00332272
    • 2-anilino-9-(4-hydroxybutyl)-1H-purin-6-one
    • CHEMBL406254
    • Q27093483
    • 9-(4-hydroxybutyl)-2-(phenylamino)-6,9-dihydro-3H-purin-6-one
    • 9-(4-Hydroxybuthyl)-N2-Phenylguanine
    • 2-phenylamino-9-(4-hydroxybutyl)-6-oxopurine
    • 161363-19-5
    • SCHEMBL1506775
    • A52TG78T53
    • BDBM21866
    • DB02495
    • 9-(4-Oxidanylbutyl)-2-phenylazanyl-1H-purin-6-one
    • 1,9-Dihydro-9-(4-hydroxybutyl)-2-(phenylamino)-6H-purin-6-one
    • DTXCID50283366
    • 9-(4-Hydroxybutyl)-N2-phenylguanine
    • Inchi: 1S/C15H17N5O2/c21-9-5-4-8-20-10-16-12-13(20)18-15(19-14(12)22)17-11-6-2-1-3-7-11/h1-3,6-7,10,21H,4-5,8-9H2,(H2,17,18,19,22)
    • InChI Key: JHBXNPBKSPYOFT-UHFFFAOYSA-N
    • SMILES: OCCCCN1C=NC2C(NC(NC3C=CC=CC=3)=NC1=2)=O

Computed Properties

  • Exact Mass: 299.13822480g/mol
  • Monoisotopic Mass: 299.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.5Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.